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Compound of Interest

Compound Name: A-350619
CAS No.: 538368-27-3
Cat. No.: B1250368

Get Quote

. J

A Technical Guide to Heme-Dependent Stimulation and
Oxidative Inhibition[1][2]
Executive Summary: The Heme-Redox Switch

In the pharmacology of Soluble Guanylyl Cyclase (sGC), the interaction between A-350619
and ODQ represents a classic "Probe vs. Inhibitor" relationship that defines the heme-
dependency of a compound.[1]

This guide clarifies a critical distinction often confused in early literature:

e A-350619 is an sGC Stimulator (Heme-Dependent).[1][2][3] It acts synergistically with NO
and targets the reduced (Fe?*) enzyme.[2]

¢ ODQ is an sGC Oxidant/Inhibitor.[2][4][5] It oxidizes the heme moiety (Fe2*+

Fe3*), rendering the enzyme insensitive to NO and NO-dependent stimulators.[1][2]
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The Interaction: Unlike true sGC activators (e.g., Cinaciguat) which are potentiated by ODQ, A-
350619 is antagonized by ODQ. This interaction is the primary experimental method for
classifying A-350619 as a heme-dependent modulator.[1][2]

Mechanistic Profiling: The Antagonistic Interface

To understand the interaction, one must map the redox state of the sGC heme group.

Feature

A-350619

ODQ (1H-
[1,2,4]oxadiazolo[4,3-
a]quinoxalin-1-one)

Primary Class

sGC Stimulator (NO-Synergist)

sGC Inhibitor (Heme Oxidant)

Target State

Reduced Heme sGC (Fez")

Reduced Heme sGC (Fez")

Mechanism

Allosteric binding to

subunit; stabilizes nitrosyl-

heme complex.[1][2]

Oxidizes heme iron from

Ferrous (Fe2*) to Ferric (Fe3™*).

[1112][41[5]

Effect on cGMP

Increases
(145-fold); Decreases

for GTP.[2][6]

Abolishes basal and NO-

stimulated cGMP production.

NO Interaction

Synergistic: Shifts NO dose-

response curve leftward.

Antagonistic: Prevents NO
binding (NO cannot bind Fe3+).

[2]

Interaction Outcome

Substrate: Requires the Fe2+
state maintained by absence
of ODQ.

Inhibitor: Destroys the Fe2+
substrate required by A-
350619.[2]

The "Partial Inhibition" Nuance

While ODQ completely abolishes NO-induced relaxation, literature (Miller et al., 2003) notes

that A-350619 is only partially inhibited by ODQ in certain acute setups.[1][2]
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» Explanation: A-350619 has a high affinity for the sGC complex and may slow the rate of
ODQ-mediated oxidation, or a fraction of the compound may bind transiently before
oxidation is complete. However, prolonged pre-incubation with ODQ consistently suppresses
A-350619 efficacy, confirming its heme-dependency.[1][2]

Visualization: The Redox-Switch Pathway[1][2]

The following diagram illustrates the competitive dynamic. ODQ shunts the enzyme into an
"Oxidized/Insensitive" state, blocking the pathway A-350619 utilizes.
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Click to download full resolution via product page

Caption: ODQ oxidizes the sGC heme (Fe2+ to Fe3+), preventing A-350619 binding and NO
signaling.

Experimental Protocols: Validating the Interaction

To rigorously distinguish A-350619 from heme-independent activators (like BAY 58-2667), use
the ODQ Challenge Protocol.

Protocol A: The ODQ Challenge (Heme-Dependency
Test)

Objective: Determine if A-350619 requires reduced heme. System: Rat Aortic Rings or sGC-
overexpressing CHO cells.[1][2]

e Preparation:
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o Prepare 10 mM stock of ODQ in DMSO.[2]

o Prepare 10 mM stock of A-350619 in DMSO.[2]

Pre-Incubation (Critical Step):

o Group 1 (Control): Incubate tissue/cells with vehicle (DMSO) for 20 minutes.

o Group 2 (Oxidation): Incubate with 10 uM ODQ for 20 minutes. Note: 20 mins is required
to ensure full oxidation of the heme.

Challenge:

o Add A-350619 (cumulative dosing: 0.1 uM to 100 uM) to both groups.[2]

Readout:

o Measure relaxation (% of pre-contraction) or intracellular cGMP (ELISA).[2]

Expected Result:
o Group 1: Robust dose-dependent increase in cGMP/relaxation.[1][2]
o Group 2: Significant right-shift (loss of potency) or depression of

for A-350619.[1][2]

o Interpretation: Sensitivity to ODQ confirms A-350619 is a heme-dependent stimulator.[1]

[2]

Protocol B: Synergism Assay (NO-Potentiation)

Objective: Demonstrate A-350619's ability to sensitize sGC to low-level NO (a hallmark of
"stimulators™).

» Baseline: Pre-contract aortic rings with Phenylephrine (PE).[2]

e Threshold Determination: Determine a sub-threshold dose of SNP (Sodium Nitroprusside),
typically 1-3 nM, that causes <10% relaxation.[1][2]
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o Co-Treatment:

o Add A-350619 (1 uM) in the presence of the sub-threshold SNP.[2]
* Result:

o Observe rapid, full relaxation.[1]

o Note: ODQ (10 uM) added to this system will abolish the effect, further validating the
heme-NO-stimulator axis.[1][2]

Comparative Data Summary

The following table synthesizes data from key characterization studies (e.g., Life Sci. 2003).

A-350619 + SNP
Parameter A-350619 Alone A-350619 + ODQ
(NO Donor)

(umol/min/mg) ~14.5 (145-fold basal)  >150 (Synergistic) Significantly Reduced

Reduced (High

Further Reduced Reverts to Basal
(GTP) Affinity)

o ] ] ] Allosteric + Heme ] )
Binding Site Allosteric (YC-1 site) (NO) Site Compromised
Physiological o o Vasoconstriction / No

Moderate Vasodilation  Potent Vasodilation
Outcome Effect

Key Insight for Drug Developers: If your compound rescues function in the presence of ODQ), it
is an Activator (Heme-Independent).[2] If your compound fails in the presence of ODQ (like A-
350619), it is a Stimulator (Heme-Dependent).[1][2]

References
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[8][9] Life Sciences, 72(9), 1015-1025.[1][2][6]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1250368/docs?utm_src=pdf-body#a-350619-vs-odq-dissecting-sgc-modulation-mechanisms
https://pubchem.ncbi.nlm.nih.gov/compound/11111893
https://pubchem.ncbi.nlm.nih.gov/compound/9808627
https://pubchem.ncbi.nlm.nih.gov/compound/9808627
https://pubchem.ncbi.nlm.nih.gov/compound/11111893
https://pubchem.ncbi.nlm.nih.gov/compound/11111893
https://www.benchchem.com/product/b1250368/docs?utm_src=pdf-body#a-350619-vs-odq-dissecting-sgc-modulation-mechanisms
https://www.benchchem.com/product/b1250368/docs?utm_src=pdf-body#a-350619-vs-odq-dissecting-sgc-modulation-mechanisms
https://pubchem.ncbi.nlm.nih.gov/compound/9808627
https://pubchem.ncbi.nlm.nih.gov/compound/11111893
https://pubchem.ncbi.nlm.nih.gov/compound/11111893
https://www.benchchem.com/product/b1250368/docs?utm_src=pdf-body#a-350619-vs-odq-dissecting-sgc-modulation-mechanisms
https://pubmed.ncbi.nlm.nih.gov/12495780/
https://www.medchemexpress.com/a-350619.html?locale=ko-KR
https://www.dcchemicals.com/products/guanylate_cyclase.html
https://www.researchgate.net/publication/257350486_Soluble_Guanylate_Cyclase_Stimulators_in_Pulmonary_Hypertension
https://pubchem.ncbi.nlm.nih.gov/compound/9808627
https://pubchem.ncbi.nlm.nih.gov/compound/11111893
https://pubmed.ncbi.nlm.nih.gov/12495780/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

+ Garthwaite, J., et al. (1995).[2] "Potent and selective inhibition of nitric oxide-sensitive
guanylyl cyclase by 1H-[1,2,4]oxadiazolo[4,3-a]quinoxalin-1-one."[1][2] Molecular
Pharmacology, 48(2), 184-188.[1][2]

e Zhao, Y., et al. (2000).[2][4] "Inhibition of Soluble Guanylate Cyclase by ODQ." Biochemistry,
39(35), 10848-10854.[1][2][4]

o Sandner, P, et al. (2021).[2][10] "Soluble Guanylate Cyclase Stimulators and Activators."[2]
[6][8][9][11] Handbook of Experimental Pharmacology, 264, 331-363.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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